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Compound of Interest

Compound Name: 3-(2-Methoxyphenoxy)propan-1-ol

Cat. No.: B8777607

Get Quote

Executive Summary & Chemical Context
As researchers, we often handle guaiacol derivatives like 3-(2-Methoxyphenoxy)propan-1-ol
(CAS: 136167-44-7) during the synthesis of expectorants (e.g., Guaifenesin) or muscle

relaxants (e.g., Methocarbamol). While this compound is a stable ether-alcohol intermediate, its

disposal requires strict adherence to organic solvent protocols to prevent environmental

contamination and ensure regulatory compliance.

The Core Directive: This compound is a non-halogenated organic. It must never be disposed of

down the drain. Its ether linkage presents a theoretical peroxide formation risk over extended

storage, and its phenolic backbone poses potential aquatic toxicity.

Chemical Identity & Physical Properties
Understanding the physical state is the first step in determining the waste stream.
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Property Data Operational Implication

IUPAC Name
3-(2-Methoxyphenoxy)propan-

1-ol

Standard nomenclature for

labeling.

Molecular Formula C₁₀H₁₄O₃
Contains only C, H, O. Non-

Halogenated.

Molecular Weight 182.22 g/mol
Low volatility compared to

lower alcohols.

Solubility

Soluble in organic solvents

(DMSO, MeOH); Limited water

solubility.[1]

Segregate into organic waste

streams, not aqueous.

Flash Point
Likely >93°C (Estimated based

on MW)

Classifies as Combustible

(Class IIIB), not Flammable

Class I.

Reactivity Stable; Ether linkage present.
Incompatible with strong

oxidizers.

Hazard Identification & Safety (The "Why")
Before handling waste, you must understand the specific hazards that dictate our safety

protocols.

Aquatic Toxicity: Phenol ethers can be toxic to aquatic life. This is the primary reason drain

disposal is strictly prohibited under EPA and local water authority regulations.

Peroxide Potential: While less prone to peroxidation than simple aliphatic ethers (like diethyl

ether), the ether linkage in 3-(2-Methoxyphenoxy)propan-1-ol suggests it should not be

stored indefinitely or mixed with strong oxidizers (e.g., nitric acid, peroxides) in a waste

container, as this can lead to exothermic runaway or shock-sensitive crystal formation.

Irritancy: Treat as a skin and eye irritant (H315, H319). Absorption through skin is possible

due to its lipophilic nature (LogP ~1.3).

Required PPE:
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Gloves: Nitrile (0.11 mm minimum thickness) provides adequate splash protection.

Eye Protection: Chemical splash goggles (safety glasses are insufficient for liquid pouring).

Respiratory: Fume hood required for transfers.

Disposal Decision Matrix (Protocol)
This system is designed to minimize disposal costs while maximizing safety. Incineration

facilities charge significantly more for halogenated waste; therefore, segregation is critical.

The Segregation Logic
Is it Halogenated? No. The molecule contains no Fluorine, Chlorine, Bromine, or Iodine.

Is it Aqueous? No. It is an organic liquid/oil.

Destination: High-BTU Incineration (Fuel Blending).

Visualization: Waste Stream Selection Workflow
The following diagram illustrates the decision logic for disposing of 3-(2-
Methoxyphenoxy)propan-1-ol and its mixtures.
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Waste Generation:
3-(2-Methoxyphenoxy)propan-1-ol

Is it mixed with other chemicals?

Does the mixture contain
Halogens (Cl, Br, F, I)?

Yes (Mixture)

STREAM A: Non-Halogenated Organic
(Preferred / Lower Cost)

No (Pure Compound)

Is water content > 95%?

No

STREAM B: Halogenated Organic
(Segregated / Higher Cost)

Yes

No

STREAM C: Aqueous Waste
(Trace Organics Only)

Yes

Click to download full resolution via product page

Figure 1: Decision tree for segregating 3-(2-Methoxyphenoxy)propan-1-ol waste. Note that

"Pure" refers to the compound alone or dissolved in non-halogenated solvents like Methanol or

DMSO.

Step-by-Step Disposal Procedure
Step 1: Container Selection

Material: High-Density Polyethylene (HDPE) or Amber Glass.
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Why: HDPE is resistant to most organic ethers and alcohols. Glass is acceptable but poses

a breakage risk.

Venting: Use a cap with a pressure-relief mechanism if the waste contains volatile co-

solvents (e.g., acetone), though the pure compound has low vapor pressure.

Step 2: Labeling
Regulatory compliance (RCRA) requires specific labeling before the first drop of waste enters

the container.

Label Text: "Hazardous Waste - Non-Halogenated Organic."

Constituents: List "3-(2-Methoxyphenoxy)propan-1-ol" explicitly. Do not use abbreviations

like "Intermediate A."

Hazard Checkboxes: Mark "Irritant" and "Toxic."

Step 3: Accumulation
Secondary Containment: Place the waste bottle in a polyethylene tray capable of holding

110% of the container's volume.

Headspace: Leave at least 10% headspace to allow for thermal expansion.

Storage Limit: Do not exceed 90 days of storage in the satellite accumulation area (SAA) per

EPA 40 CFR 262.17(a).

Step 4: Final Handoff
Contact your EHS (Environmental Health & Safety) department for pickup. The final disposal

method will be incineration or fuel blending (using the high caloric value of the organic carbon

to fuel cement kilns).

Emergency Spill Response Protocol
In the event of a spill, immediate containment is necessary to prevent the compound from

reaching floor drains.[2]
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Visualization: Spill Response Loop

1. Assess Volume & Risk
(Is it safe to intervene?)

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Containment
(Dyke with absorbent socks)

4. Absorption
(Vermiculite or Clay)

5. Collection
(Scoop into solid waste pail)

6. Label as Hazardous
Solid Waste

Click to download full resolution via product page

Figure 2: Operational workflow for managing spills of 3-(2-Methoxyphenoxy)propan-1-ol in
the laboratory.

Specific Spill Steps:

Isolate: Alert nearby personnel.

Dyke: Use absorbent socks or sand to circle the spill, preventing it from spreading to drains

or under equipment.

Absorb: Pour vermiculite, clay litter, or a universal organic spill pad over the liquid.

Note: Do not use paper towels for large spills (>100mL) as they increase the surface area

for evaporation and flammability.

Disposal of Debris: The contaminated absorbent is now Hazardous Solid Waste. Bag it in a

heavy-duty plastic bag, seal it, and label it with the chemical name.

Regulatory Compliance & References
Adherence to these guidelines ensures compliance with the Resource Conservation and

Recovery Act (RCRA). This compound generally falls under the classification of organic solvent

waste.

Key Regulatory Codes:

EPA Waste Code: Likely D001 (Ignitable) if mixed with flammable solvents, or simply non-

listed hazardous organic waste requiring incineration.
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Drain Disposal: Strictly prohibited under 40 CFR 403.5 (General Pretreatment Regulations

for Existing and New Sources of Pollution).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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